Cas no 844856-31-1 (3,4',5-Trifluorobenzhydrol)

• Product Name: 3,4',5-Trifluorobenzhydrol
• CAS No: 844856-31-1
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• CID: 1004955
• PubChem ID: 2760705
• Update Time: 2025-09-23

3,4',5-Trifluorobenzhydrol Chemical and Physical Properties

Names and Identifiers

• 3,4',5-Trifluorobenzhydrol
• (3,5-difluorophenyl)-(4-fluorophenyl)methanol
• 844856-31-1
• (3,5-difluorophenyl)(4-fluorophenyl)methanol
• SCHEMBL21831203
• DTXSID20375308

• MDL： MFCD06201339
• Inchi： 1S/C13H9F3O/c14-10-3-1-8(2-4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7,13,17H
• InChI Key： LQWBSFQCDFKNBG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1C=CC(=CC=1)F)O)F

Computed Properties

• Exact Mass: 238.06054939g/mol
• Monoisotopic Mass: 238.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

3,4',5-Trifluorobenzhydrol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39